Cas no 54503-20-7 (Methyl 3-Amino-3-(3,4-dimethoxyphenyl)propanoate Hydrochloride)

• Product Name: Methyl 3-Amino-3-(3,4-dimethoxyphenyl)propanoate Hydrochloride
• CAS No: 54503-20-7
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 1068218
• PubChem ID: 11042814
• Update Time: 2025-07-25

Methyl 3-Amino-3-(3,4-dimethoxyphenyl)propanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(3,4-dimethoxy-phenyl)-propionic acid methyl ester hydrochloride
• METHYL 3-AMINO-3-(3,4-DIMETHOXYPHENYL)PROPANOATE HYDROCHLORIDE
• Methyl 3-amino-3-(3,4-dimethoxyphenyl)propanoate
• 54503-20-7
• SCHEMBL2987068
• AKOS000119260
• 167886-83-1
• DPDHEFCLHFWWJB-UHFFFAOYSA-N
• SB80808
• CS-0302242
• methyl 3-amino-3-(3,4-dimethoxyphenyl)propionate
• Methyl 3-amino-3-(3,4-dimethoxyphenyl)propanoate, AldrichCPR
• 3-Amino-3-(3,4-dimethoxy-phenyl)-propionic acid methyl ester
• methyl 3-amino-3-(3',4'-dimethoxyphenyl)propionate
• Benzenepropanoicacid,-amino-3,4-dimethoxy-,methylester,(R)-
• EN300-57527
• methyl 3-amino-3-(3,4-dimethoxy-phenyl)propionate
• methyl 3-amino-3-(3,4-dimethoxyphenyl)-propionate
• STK519347
• AKOS016042469
• Methyl 3-Amino-3-(3,4-dimethoxyphenyl)propanoate Hydrochloride

• MDL： MFCD08271826
• Inchi： 1S/C12H17NO4/c1-15-10-5-4-8(6-11(10)16-2)9(13)7-12(14)17-3/h4-6,9H,7,13H2,1-3H3
• InChI Key： DPDHEFCLHFWWJB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(CC(=O)OC)N)OC

Computed Properties

• Exact Mass: 240.12364
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 72.4

Additional information on Methyl 3-Amino-3-(3,4-dimethoxyphenyl)propanoate Hydrochloride

Recent Advances in the Study of Methyl 3-Amino-3-(3,4-dimethoxyphenyl)propanoate Hydrochloride (CAS: 54503-20-7)

Methyl 3-Amino-3-(3,4-dimethoxyphenyl)propanoate Hydrochloride (CAS: 54503-20-7) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as a key intermediate in the synthesis of bioactive compounds. This brief aims to summarize the latest research developments related to this compound, focusing on its synthetic methodologies, biological activities, and potential therapeutic applications.

Recent studies have demonstrated that 54503-20-7 serves as a crucial building block in the synthesis of various pharmacologically active molecules, particularly those targeting neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a precursor in the development of novel dopamine receptor modulators, showing promising results in preclinical models of Parkinson's disease. The compound's unique structural features, including the dimethoxyphenyl moiety and ester functionality, make it particularly valuable for structure-activity relationship studies.

In terms of synthetic approaches, researchers have made significant progress in optimizing the production of 54503-20-7. A recent patent application (WO2023051234) disclosed an improved synthetic route with higher yields (85-90%) and better purity profiles compared to traditional methods. The new process involves a modified reductive amination step followed by hydrochloride salt formation, which has been shown to be more scalable and cost-effective for industrial production.

From a biological perspective, several research groups have investigated the direct pharmacological properties of Methyl 3-Amino-3-(3,4-dimethoxyphenyl)propanoate Hydrochloride. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its moderate inhibitory activity against monoamine oxidase B (MAO-B), with an IC50 value of 12.3 μM. While not as potent as dedicated MAO-B inhibitors, this finding suggests potential applications in neurodegenerative disease research and warrants further structural optimization.

The compound's safety profile has also been evaluated in recent preclinical studies. Toxicology assessments conducted in 2023 demonstrated favorable results, with no significant adverse effects observed in rodent models at therapeutic doses. These findings support its continued development as a pharmaceutical intermediate and potential drug candidate.

Looking forward, researchers are particularly interested in exploring the chiral derivatives of 54503-20-7, as enantioselective synthesis could lead to more potent and selective bioactive compounds. A recent publication in ACS Medicinal Chemistry Letters (2024) described the successful resolution of the racemic mixture and preliminary biological evaluation of both enantiomers, revealing interesting differences in receptor binding affinity.

In conclusion, Methyl 3-Amino-3-(3,4-dimethoxyphenyl)propanoate Hydrochloride (54503-20-7) continues to be a valuable compound in medicinal chemistry research. Its dual role as both a synthetic intermediate and a bioactive molecule with inherent pharmacological properties makes it a particularly interesting subject for ongoing and future studies. The recent advancements in its synthesis and biological evaluation position this compound as a promising candidate for the development of novel therapeutic agents targeting neurological and psychiatric disorders.